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Compound of Interest

Compound Name: 2,5-Dimethoxytetrahydrofuran

Cat. No.: B146720 Get Quote

Technical Support Center: 2,5-
Dimethoxytetrahydrofuran
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 2,5-
dimethoxytetrahydrofuran.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,5-dimethoxytetrahydrofuran?

A1: 2,5-Dimethoxytetrahydrofuran is a flammable liquid and vapor that can cause serious

eye irritation and is toxic if inhaled.[1][2] It may also cause skin and respiratory irritation.[3][4]

Long-term exposure may have cumulative health effects, and there is limited evidence of a

carcinogenic effect.[3] It is crucial to handle this chemical with appropriate safety precautions.

One of the significant risks is the potential for the formation of explosive peroxides, especially

when it is in long-standing contact with air and light.[3]

Q2: What are the proper storage conditions for 2,5-dimethoxytetrahydrofuran?

A2: Store in original, tightly closed containers in a cool, dry, and well-ventilated area designated

for flammable liquids.[2][3][4] The storage area should be away from incompatible materials

such as acids and bases, as well as sources of ignition like heat, sparks, and open flames.[2]
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[3][4] It is recommended to use non-sparking ventilation systems and explosion-proof

equipment.[3][4] Unopened containers can be stored for up to 18 months, while opened

containers should not be stored for more than 12 months.[3] Always record the date of receipt

and opening on the container.[3]

Q3: What personal protective equipment (PPE) is required when working with this chemical?

A3: A comprehensive range of PPE is necessary for handling 2,5-dimethoxytetrahydrofuran
safely. This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[1][2][5]

Skin Protection: Chemical-resistant gloves (e.g., PVC), flame-retardant and impervious

clothing, and safety footwear.[1][4][5]

Respiratory Protection: If exposure limits are exceeded or ventilation is inadequate, a full-

face respirator with an appropriate filter (Type A-P or equivalent) is required.[1][3]

Always work in a well-ventilated area, preferably under a chemical fume hood.[2]

Q4: How should I dispose of 2,5-dimethoxytetrahydrofuran waste?

A4: 2,5-Dimethoxytetrahydrofuran and its container must be disposed of as hazardous waste

in accordance with local, state, and federal regulations.[3] It is recommended to use a licensed

professional waste disposal service.[5] One disposal method is to burn the chemical in a

chemical incinerator equipped with an afterburner and scrubber.[5] Do not dispose of it down

the drain.

Troubleshooting Guides
Scenario 1: Accidental Spill

Immediate Action: Evacuate the area and remove all sources of ignition.[2][3]

Ventilation: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE, including respiratory protection, chemical-

resistant gloves, and eye protection.[3]
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Containment: For small spills, contain and absorb the liquid with an inert material like

vermiculite, sand, or earth.[3]

Cleanup: Collect the absorbed material and residues into a labeled, sealable container for

hazardous waste disposal.[3] Use non-sparking tools for cleanup.[2][4]

Decontamination: Wash the spill area thoroughly.

Scenario 2: Eye or Skin Contact

Eye Contact: Immediately flush the eyes with plenty of fresh, running water for at least 15

minutes, holding the eyelids open.[1][2] Remove contact lenses if present and easy to do so.

[1] Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

with soap and plenty of water.[1] If irritation persists, seek medical advice.[4]

Scenario 3: Inhalation

Immediate Action: Move the affected person to fresh air and keep them comfortable for

breathing.[1]

Medical Assistance: If breathing is difficult or the person is not breathing, provide artificial

respiration (do not use mouth-to-mouth) and seek immediate emergency medical help.[1][2]
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Property Value

Synonyms Tetrahydro-2,5-dimethoxyfuran

CAS Number 696-59-3

Molecular Formula C6H12O3

Molecular Weight 132.16 g/mol

Appearance Colorless liquid

Boiling Point 145-147 °C

Melting Point -45 °C

Flash Point 38 °C (100.4 °F) - closed cup

Density 1.02 g/mL at 25 °C

Solubility in Water 350 g/L at 20 °C

Hazard Classifications

Flammable Liquid (Category 3), Acute Toxicity

(Inhalation, Category 3), Serious Eye Irritation

(Category 2), Skin Irritation (Category 2)

Experimental Protocols
Standard Operating Procedure for Handling 2,5-Dimethoxytetrahydrofuran

Preparation:

Ensure a chemical fume hood is operational.

Gather all necessary PPE: safety goggles, face shield, chemical-resistant gloves, and a

lab coat.

Have spill cleanup materials readily available.

Ensure eyewash stations and safety showers are accessible.[4]

Handling:
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Ground and bond all containers and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Avoid breathing vapors or mist.[2]

Keep the container tightly closed when not in use.[2]

Avoid contact with skin, eyes, and clothing.[2]

Waste Disposal:

Collect all waste containing 2,5-dimethoxytetrahydrofuran in a designated, labeled

hazardous waste container.

Follow institutional and regulatory guidelines for hazardous waste disposal.[3]
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Start: Handling 2,5-Dimethoxytetrahydrofuran
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Caption: Workflow for the safe handling and disposal of 2,5-dimethoxytetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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